N-[4-(1,3-benzothiazol-2-ylthio)-3-chlorophenyl]-3,5-dichloro-2-hydroxybenzamide

• IUPAC Name: N-[4-(1,3-benzothiazol-2-ylsulfanyl)-3-chlorophenyl]-3,5-dichloro-2-hydroxybenzamide
• InChI: InChI=1S/C20H11Cl3N2O2S2/c21-10-7-12(18(26)14(23)8-10)19(27)24-11-5-6-16(13(22)9-11)28-20-25-15-3-1-2-4-17(15)29-20/h1-9,26H,(H,24,27)
• InChI Key: DPCYVTLHSJTHTE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=C(S2)SC3=C(C=C(C=C3)NC(=O)C4=C(C(=CC(=C4)Cl)Cl)O)Cl
• Molecular Formula: C20H11Cl3N2O2S2
• Molecular Weight: 481.8 g/mol

Description

N-[4-(1,3-benzothiazol-2-ylthio)-3-chlorophenyl]-3,5-dichloro-2-hydroxybenzamide, also known as BCA, is a chemical compound that has been widely used in scientific research. It belongs to the class of benzothiazole derivatives and has shown promising results in various fields of study.

Mechanism of Action

The mechanism of action of N-[4-(1,3-benzothiazol-2-ylthio)-3-chlorophenyl]-3,5-dichloro-2-hydroxybenzamide involves the inhibition of the enzyme cyclooxygenase-2 (COX-2), which is responsible for the production of inflammatory mediators. N-[4-(1,3-benzothiazol-2-ylthio)-3-chlorophenyl]-3,5-dichloro-2-hydroxybenzamide also acts as an antioxidant by scavenging free radicals and reducing oxidative stress.
Biochemical and Physiological Effects:
N-[4-(1,3-benzothiazol-2-ylthio)-3-chlorophenyl]-3,5-dichloro-2-hydroxybenzamide has been shown to have several biochemical and physiological effects. It has been shown to reduce the levels of pro-inflammatory cytokines, such as interleukin-1β (IL-1β) and tumor necrosis factor-α (TNF-α). N-[4-(1,3-benzothiazol-2-ylthio)-3-chlorophenyl]-3,5-dichloro-2-hydroxybenzamide has also been shown to inhibit the activation of nuclear factor kappa B (NF-κB), a transcription factor that regulates the expression of genes involved in inflammation.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-[4-(1,3-benzothiazol-2-ylthio)-3-chlorophenyl]-3,5-dichloro-2-hydroxybenzamide is its ability to selectively inhibit COX-2 without affecting COX-1, which is responsible for the production of prostaglandins that protect the stomach lining. However, N-[4-(1,3-benzothiazol-2-ylthio)-3-chlorophenyl]-3,5-dichloro-2-hydroxybenzamide has some limitations, such as its poor solubility in water, which makes it difficult to administer in vivo.

Future Directions

There are several future directions for the study of N-[4-(1,3-benzothiazol-2-ylthio)-3-chlorophenyl]-3,5-dichloro-2-hydroxybenzamide. One potential area of research is the development of more water-soluble derivatives of N-[4-(1,3-benzothiazol-2-ylthio)-3-chlorophenyl]-3,5-dichloro-2-hydroxybenzamide that can be administered in vivo. Another area of research is the study of N-[4-(1,3-benzothiazol-2-ylthio)-3-chlorophenyl]-3,5-dichloro-2-hydroxybenzamide in combination with other drugs to enhance its therapeutic effects. Additionally, the potential use of N-[4-(1,3-benzothiazol-2-ylthio)-3-chlorophenyl]-3,5-dichloro-2-hydroxybenzamide in the treatment of other diseases, such as diabetes and cardiovascular disease, should be explored.
In conclusion, N-[4-(1,3-benzothiazol-2-ylthio)-3-chlorophenyl]-3,5-dichloro-2-hydroxybenzamide is a promising compound that has shown potential in various fields of study. Its selective inhibition of COX-2 and antioxidant properties make it a promising candidate for the development of new drugs for the treatment of inflammatory and neurodegenerative diseases. Further research is needed to fully understand the potential of N-[4-(1,3-benzothiazol-2-ylthio)-3-chlorophenyl]-3,5-dichloro-2-hydroxybenzamide and its derivatives.

Synthesis Methods

The synthesis of N-[4-(1,3-benzothiazol-2-ylthio)-3-chlorophenyl]-3,5-dichloro-2-hydroxybenzamide involves the reaction of 2-aminothiophenol with 2-chloro-3,5-dichlorobenzoic acid in the presence of a base. The resulting product is then subjected to a condensation reaction with 3-chloro-4-fluoroaniline to obtain N-[4-(1,3-benzothiazol-2-ylthio)-3-chlorophenyl]-3,5-dichloro-2-hydroxybenzamide.

Scientific Research Applications

N-[4-(1,3-benzothiazol-2-ylthio)-3-chlorophenyl]-3,5-dichloro-2-hydroxybenzamide has been extensively studied for its potential use in various scientific fields. It has been shown to have anti-inflammatory, antioxidant, and antitumor properties. It has also been studied for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders.